Cas no 851199-87-6 (BORONIC ACID, [4-(1,1-DIMETHYLPROPYL)PHENYL]-)

• Product Name: BORONIC ACID, [4-(1,1-DIMETHYLPROPYL)PHENYL]-
• CAS No: 851199-87-6
• MF: C₁₁H₁₇BO₂
• MW: 192.062483549118
• MDL: MFCD21731474
• CID: 3398895
• PubChem ID: 57975406
• Update Time: 2025-06-14

BORONIC ACID, [4-(1,1-DIMETHYLPROPYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• BORONIC ACID, [4-(1,1-DIMETHYLPROPYL)PHENYL]-
• 4-(2-methylbutan-2-yl)phenylboronic acid
• DTXSID101259136
• EN300-5030179
• B-[4-(1,1-Dimethylpropyl)phenyl]boronic acid
• SCHEMBL8288383
• 851199-87-6
• [4-(2-methylbutan-2-yl)phenyl]boronic acid
• AKOS015603401
• Boronic acid, B-[4-(1,1-dimethylpropyl)phenyl]-
• MFCD21731474

• MDL： MFCD21731474
• Inchi： 1S/C11H17BO2/c1-4-11(2,3)9-5-7-10(8-6-9)12(13)14/h5-8,13-14H,4H2,1-3H3
• InChI Key： SSDYYLGUUURCPY-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)C(C)(C)CC)O

Computed Properties

• Exact Mass: 192.1321599Da
• Monoisotopic Mass: 192.1321599Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on BORONIC ACID, [4-(1,1-DIMETHYLPROPYL)PHENYL]-

Research Briefing on BORONIC ACID, [4-(1,1-DIMETHYLPROPYL)PHENYL]- (CAS: 851199-87-6) in Chemical Biology and Pharmaceutical Applications

BORONIC ACID, [4-(1,1-DIMETHYLPROPYL)PHENYL]-, with the CAS number 851199-87-6, is a boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phenylboronic acid moiety and tert-pentyl substituent, has shown promising potential in various applications, including drug development, chemical sensing, and materials science. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its utility in targeted therapies, particularly in the context of cancer treatment and infectious diseases.

One of the most notable applications of BORONIC ACID, [4-(1,1-DIMETHYLPROPYL)PHENYL]- is its incorporation into proteasome inhibitors, a class of therapeutic agents that have demonstrated efficacy in treating multiple myeloma and other malignancies. The boronic acid functional group is critical for binding to the proteasome's active site, thereby inhibiting its activity and inducing apoptosis in cancer cells. Recent preclinical studies have highlighted the compound's ability to enhance the selectivity and potency of these inhibitors, reducing off-target effects and improving therapeutic outcomes.

In addition to its role in proteasome inhibition, BORONIC ACID, [4-(1,1-DIMETHYLPROPYL)PHENYL]- has been investigated for its potential in carbohydrate recognition and sensing. Boronic acids are known to form reversible covalent bonds with diols, making them valuable tools for detecting sugars and glycated proteins. This property has been leveraged in the development of glucose sensors for diabetes management and in the study of glycation processes associated with aging and metabolic disorders. Recent advancements in this area have focused on improving the binding affinity and specificity of boronic acid-based sensors, with promising results.

From a synthetic chemistry perspective, the compound's robust and versatile nature makes it a valuable building block for the construction of complex molecules. Researchers have utilized BORONIC ACID, [4-(1,1-DIMETHYLPROPYL)PHENYL]- in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery and materials science. The tert-pentyl group on the phenyl ring enhances the steric and electronic properties of the boronic acid, facilitating efficient coupling reactions under mild conditions. Recent publications have demonstrated its utility in the synthesis of novel heterocyclic compounds with potential pharmacological activities.

Despite its promising applications, challenges remain in the optimization of BORONIC ACID, [4-(1,1-DIMETHYLPROPYL)PHENYL]- for clinical use. Issues such as solubility, stability, and bioavailability need to be addressed to fully exploit its therapeutic potential. Ongoing research is exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to overcome these limitations. Furthermore, toxicological studies are being conducted to ensure the safety profile of boronic acid-containing compounds in humans.

In conclusion, BORONIC ACID, [4-(1,1-DIMETHYLPROPYL)PHENYL]- (CAS: 851199-87-6) represents a versatile and impactful compound in the realm of chemical biology and pharmaceutical research. Its applications span from proteasome inhibition and carbohydrate sensing to synthetic chemistry, highlighting its broad utility. As research continues to uncover new insights into its mechanisms and potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and diagnostic tools. Future studies will likely focus on refining its properties and expanding its applications, paving the way for innovative solutions to pressing medical challenges.